molecular formula C21H28O4 B1174346 PIVUIBWKOVQVES-HTYVYVHASA-N

PIVUIBWKOVQVES-HTYVYVHASA-N

Cat. No.: B1174346
M. Wt: 344.451
InChI Key: PIVUIBWKOVQVES-HTYVYVHASA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Key properties such as molecular weight, solubility, and reactivity would align with its structural features (e.g., substituents like halogens, nitro groups, or methoxy moieties) .

Properties

Molecular Formula

C21H28O4

Molecular Weight

344.451

InChI

InChI=1S/C21H28O4/c1-19-7-5-13(22)9-12(19)3-4-14-15(19)6-8-20(2)16(14)10-18-21(20,24)17(23)11-25-18/h9,14-16,18,24H,3-8,10-11H2,1-2H3/t14?,15?,16?,18?,19-,20-,21+/m0/s1

InChI Key

PIVUIBWKOVQVES-HTYVYVHASA-N

SMILES

CC12CCC(=O)C=C1CCC3C2CCC4(C3CC5C4(C(=O)CO5)O)C

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Challenges

  • Structural Optimization : Substituting chloro or nitro groups in the target compound could modulate bioavailability and toxicity, as seen in related pyrimidine derivatives .
  • Synthetic Challenges : Scalability and purity optimization are critical, particularly for nitro-containing compounds prone to byproduct formation .
  • Regulatory Hurdles : Unlike crosslinked polyvinylpyrrolidone (GRAS status), the target compound may require extensive safety evaluations .

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